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Compound of Interest

Compound Name: 10-Aminodecanoic acid

Cat. No.: B080629 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
10-Aminodecanoic acid is a versatile bifunctional monomer characterized by a ten-carbon

aliphatic chain with a terminal carboxylic acid group and a terminal amine group.[1][2] This

unique structure allows it to serve as a valuable building block in the synthesis of a variety of

polymers and bioconjugates. Its ability to undergo polymerization into Polyamide 10 (PA10),

also known as Nylon 10, and its utility as a flexible linker in complex molecules like Proteolysis

Targeting Chimeras (PROTACs) make it a molecule of significant interest in materials science

and pharmaceutical development.[3][4] This guide provides a comprehensive overview of 10-
aminodecanoic acid, including its synthesis, polymerization, polymer properties, and

applications, with a focus on experimental protocols and data presentation.

Physicochemical Properties
10-Aminodecanoic acid is a white crystalline solid. Its bifunctional nature, possessing both

acidic and basic functional groups, governs its reactivity and solubility.
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Property Value Reference

Chemical Formula C₁₀H₂₁NO₂ [5]

Molecular Weight 187.28 g/mol [5]

CAS Number 13108-19-5 [5]

Appearance White crystalline solid

Solubility
Soluble in hot water and polar

organic solvents

Melting Point 188-192 °C

Synthesis of 10-Aminodecanoic Acid
A common synthetic route to 10-aminodecanoic acid involves the conversion of a

commercially available precursor, such as 9-decenoic acid, which can be derived from palm oil.

[1] The synthesis proceeds in two main steps: hydrobromination of the terminal double bond

followed by ammonolysis of the resulting bromo-acid.

Experimental Protocol: Synthesis of 10-Aminodecanoic
Acid
Step 1: Synthesis of 10-Bromodecanoic Acid from 9-Decenoic Acid[1]

Reaction Setup: In a reaction vessel equipped with a stirrer, gas inlet, and thermometer,

dissolve 9-decenoic acid in a suitable organic solvent like toluene.

Initiator Addition: Add a radical initiator, such as benzoyl peroxide, to the solution.

Hydrobromination: Bubble gaseous hydrogen bromide (HBr) through the solution while

maintaining the temperature between 5°C and 15°C. The reaction should be monitored by a

suitable analytical technique, such as thin-layer chromatography (TLC), to determine

completion.

Work-up: Upon completion, wash the reaction mixture with water to remove excess HBr.
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Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and

concentrate under reduced pressure. The crude 10-bromodecanoic acid can be further

purified by recrystallization from a solvent like hexane. A yield of approximately 64% can be

expected.[1]

Step 2: Synthesis of 10-Aminodecanoic Acid from 10-Bromodecanoic Acid[1]

Ammonolysis: In a pressure-rated reaction vessel, charge the purified 10-bromodecanoic

acid and an excess of aqueous ammonium hydroxide (e.g., 28% solution).

Reaction Conditions: Stir the mixture at ambient temperature, then gradually heat to

approximately 45°C. The progress of the reaction can be monitored by TLC.

Crystallization and Isolation: Upon completion of the reaction, cool the mixture to ambient

temperature to induce crystallization of the 10-aminodecanoic acid.

Purification: Collect the solid product by filtration, wash with cold water, and dry under

vacuum to yield the final product.
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Synthesis of 10-Aminodecanoic Acid.

Polymerization of 10-Aminodecanoic Acid to
Polyamide 10
10-Aminodecanoic acid can be polymerized via melt polycondensation to produce Polyamide

10 (PA10). This process involves heating the monomer above its melting point in an inert
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atmosphere to drive the formation of amide bonds and the elimination of water.

Experimental Protocol: Melt Polycondensation of 10-
Aminodecanoic Acid

Monomer Preparation: Ensure the 10-aminodecanoic acid monomer is of high purity and

thoroughly dried to prevent side reactions and achieve a high molecular weight polymer.

Reaction Setup: Charge the dried monomer into a reaction vessel equipped with a

mechanical stirrer, a nitrogen inlet, and a condenser for water removal.

Inert Atmosphere: Purge the reactor with high-purity nitrogen to remove any oxygen, which

can cause degradation at high temperatures.

Heating Profile:

Heat the reactor to a temperature just above the melting point of the monomer (around

200-220°C) under a slow stream of nitrogen.

Once the monomer is molten and water begins to evolve, gradually increase the

temperature to 230-250°C.

Polycondensation: Continue heating under a nitrogen atmosphere for a period of 2-4 hours

to allow for the initial stages of polymerization.

Vacuum Stage: To achieve a high molecular weight polymer, apply a vacuum to the system

to facilitate the removal of the water byproduct, driving the equilibrium towards polymer

formation. The vacuum is typically applied gradually to avoid excessive foaming. Maintain

the reaction under vacuum for an additional 2-4 hours.

Polymer Isolation: Once the desired viscosity is reached (indicating high molecular weight),

the molten polymer can be extruded from the reactor as a strand, cooled in a water bath, and

pelletized.

Characterization: The resulting Polyamide 10 can be characterized by techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy to confirm its structure, Gel Permeation

Chromatography (GPC) to determine its molecular weight and distribution, and Differential
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Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) to assess its thermal

properties.[6][7][8]

Properties of Polyamide 10 (Nylon 10)
Polyamide 10 is a semi-crystalline thermoplastic with properties characteristic of long-chain

polyamides. These include good thermal stability, chemical resistance, and mechanical

toughness. Due to the long aliphatic chain between amide groups, PA10 exhibits lower

moisture absorption compared to shorter-chain nylons like PA6 and PA66.

Property
Typical Value Range for Long-Chain
Polyamides

Density 1.05 - 1.08 g/cm³

Melting Temperature (Tm) 190 - 220 °C

Glass Transition Temperature (Tg) 40 - 60 °C

Tensile Strength 40 - 60 MPa

Tensile Modulus 1.0 - 1.5 GPa

Elongation at Break 100 - 300 %

Water Absorption (24h immersion) 0.2 - 0.5 %

Heat Deflection Temperature (0.45 MPa) 100 - 140 °C

Note: Specific values for Polyamide 10 may vary depending on the molecular weight,

crystallinity, and processing conditions. The values presented are typical for long-chain

aliphatic polyamides.

Applications of 10-Aminodecanoic Acid as a
Bifunctional Monomer
The unique structure of 10-aminodecanoic acid makes it a valuable component in several

advanced applications, particularly in the fields of drug delivery and biotechnology.
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PROTAC Linker
10-Aminodecanoic acid is frequently used as a flexible, aliphatic linker in the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[3][4] PROTACs are heterobifunctional molecules

that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and

subsequent degradation of the target protein by the proteasome.[9][10] The linker plays a

crucial role in the efficacy of a PROTAC by dictating the spatial orientation of the target protein

and the E3 ligase in the ternary complex. The ten-carbon chain of 10-aminodecanoic acid
provides the necessary length and flexibility to facilitate the formation of a productive ternary

complex.
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PROTAC Synthesis and Mechanism of Action.
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Drug Delivery Systems
The bifunctional nature of 10-aminodecanoic acid makes it a suitable component for the

construction of drug delivery systems.[2] It can be incorporated into polymers to create

biodegradable and biocompatible carriers for therapeutic agents. For instance, it can be used

to functionalize nanoparticles, creating a surface with amine or carboxylic acid groups available

for drug conjugation or for tuning the surface properties of the nanoparticle to enhance

biocompatibility and circulation time.[11][12]
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10-Aminodecanoic Acid in Drug Delivery.

Hydrogels
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10-Aminodecanoic acid can be used in the preparation of hydrogels.[2] Its ability to form

amide bonds allows it to act as a crosslinker or be incorporated into the polymer backbone of

the hydrogel network. These hydrogels can be designed to be biodegradable and

biocompatible, making them suitable for applications in tissue engineering and controlled drug

release.

Biocompatibility and Biodegradation
Polyamides, in general, are considered to be biocompatible materials.[13] However, the

biocompatibility of a specific polymer like Polyamide 10 would need to be confirmed through

standardized testing for its intended application. The biodegradation of long-chain aliphatic

polyamides like PA10 is generally slow.[14] While the amide bond is susceptible to hydrolysis,

the hydrophobic nature of the long aliphatic chains can hinder the access of water and

enzymes to these bonds.[15][16] Research is ongoing to develop enzymatic methods for the

degradation of polyamides, which could offer a more sustainable end-of-life solution for these

materials.[4][14]

Conclusion
10-Aminodecanoic acid is a highly versatile bifunctional monomer with significant potential in

both materials science and pharmaceutical development. Its straightforward polymerization to

Polyamide 10 offers a bio-based alternative to traditional engineering plastics, while its

application as a linker in PROTACs and a component in drug delivery systems highlights its

importance in the design of advanced therapeutics. The detailed experimental protocols and

data provided in this guide serve as a valuable resource for researchers and professionals

working with this promising molecule. Further research into the specific properties of Polyamide

10 and the development of enhanced biodegradation methods will undoubtedly expand its

range of applications in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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